Cas no 893985-92-7 (N-(3,5-dimethoxyphenyl)-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(3,5-dimethoxyphenyl)-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 893985-92-7
• MF: C₂₀H₁₈FN₃O₃S
• MW: 399.438626766205
• CID: 6223595
• PubChem ID: 7206204
• Update Time: 2025-06-15

N-(3,5-dimethoxyphenyl)-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethoxyphenyl)-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide
• AKOS024618525
• N-(3,5-dimethoxyphenyl)-2-{[6-(4-fluorophenyl)pyridazin-3-yl]sulfanyl}acetamide
• N-(3,5-dimethoxyphenyl)-2-[6-(4-fluorophenyl)pyridazin-3-yl]sulfanylacetamide
• N-(3,5-dimethoxyphenyl)-2-((6-(4-fluorophenyl)pyridazin-3-yl)thio)acetamide
• 893985-92-7
• F1899-1246

• Inchi： 1S/C20H18FN3O3S/c1-26-16-9-15(10-17(11-16)27-2)22-19(25)12-28-20-8-7-18(23-24-20)13-3-5-14(21)6-4-13/h3-11H,12H2,1-2H3,(H,22,25)
• InChI Key： SEGGABQYLRREJX-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2C=CC(=CC=2)F)N=N1)CC(NC1C=C(C=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 399.10529078g/mol
• Monoisotopic Mass: 399.10529078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 98.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-(3,5-dimethoxyphenyl)-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide

Research Brief on N-(3,5-dimethoxyphenyl)-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide (CAS: 893985-92-7)

N-(3,5-dimethoxyphenyl)-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide (CAS: 893985-92-7) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique pyridazine and fluorophenyl moieties, has been investigated for its biological activity, particularly in the context of kinase inhibition and anti-inflammatory effects. Recent studies have explored its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

The molecular structure of N-(3,5-dimethoxyphenyl)-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide features a pyridazine core linked to a fluorophenyl group via a sulfanyl bridge, with an acetamide side chain terminating in a dimethoxyphenyl ring. This structural arrangement is believed to contribute to its binding affinity for specific biological targets, including protein kinases involved in inflammatory and proliferative pathways. Computational docking studies have suggested that the compound may interact with the ATP-binding site of certain kinases, thereby modulating their activity.

Recent in vitro studies have demonstrated that N-(3,5-dimethoxyphenyl)-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide exhibits potent inhibitory effects on a subset of kinases, including those implicated in cancer and autoimmune diseases. For instance, the compound has shown nanomolar-range IC50 values against specific isoforms of the JAK and SRC kinase families, which are critical in cytokine signaling and cell proliferation. These findings highlight its potential as a scaffold for the development of targeted kinase inhibitors.

In addition to its kinase inhibitory properties, preliminary in vivo studies have indicated that the compound possesses favorable pharmacokinetic profiles, including reasonable oral bioavailability and metabolic stability. Animal models of inflammation have revealed that administration of N-(3,5-dimethoxyphenyl)-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide leads to a significant reduction in pro-inflammatory cytokine levels and amelioration of disease symptoms, suggesting its utility in treating inflammatory disorders.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are focused on structural modifications to enhance its therapeutic index and reduce potential toxicity. Furthermore, the synthesis of derivatives and analogs is underway to explore structure-activity relationships (SAR) and identify more potent and selective candidates.

In conclusion, N-(3,5-dimethoxyphenyl)-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide represents a promising chemical entity with significant potential in drug discovery. Its dual functionality as a kinase inhibitor and anti-inflammatory agent positions it as a valuable candidate for further preclinical and clinical evaluation. Continued research into its mechanisms and applications will be critical in unlocking its full therapeutic potential.